Cas no 2248200-40-8 ((2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine)

• Product Name: (2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine
• CAS No: 2248200-40-8
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 6335839
• PubChem ID: 137938163
• Update Time: 2025-10-12

(2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507782
• (2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine
• 2248200-40-8

• Inchi： 1S/C8H9F3N2/c1-4(3-12)7-5(9)2-6(10)8(11)13-7/h2,4H,3,12H2,1H3/t4-/m0/s1
• InChI Key： YVSUROSTXTWEKJ-BYPYZUCNSA-N
• SMILES： FC1=CC(=C(N=C1[C@@H](C)CN)F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine

Introduction to (2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine (CAS No. 2248200-40-8)

The compound (2S)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-amine, identified by the CAS registry number CAS No. 2248200-40-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of trifluoropyridine derivatives and exhibits unique chemical properties due to its chiral structure and the presence of fluorine atoms in the aromatic ring. The molecule's structure consists of a pyridine ring substituted with three fluorine atoms at positions 3, 5, and 6, connected to a propanamine group via a single bond at position 2. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of (S)-configured trifluoropyridine derivatives in drug discovery and development. The presence of fluorine atoms in the aromatic ring enhances the compound's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the chiral nature of the molecule allows for enantioselective synthesis, which is critical in producing optically pure compounds required for therapeutic agents.

The synthesis of CAS No. 2248200-40-8 involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on improving yield and selectivity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess (ee), which is essential for its application in chiral recognition studies.

In terms of applications, (S)-configured trifluoropyridine derivatives have shown promise in several areas. In materials science, these compounds are being investigated as potential building blocks for advanced materials such as organic semiconductors and sensors due to their unique electronic properties. In pharmacology, they are being evaluated as candidates for treating various diseases, including cancer and neurodegenerative disorders. The fluorinated pyridine ring imparts lipophilicity and enhances drug-target interactions, making this compound a valuable asset in medicinal chemistry.

The latest research has also focused on understanding the environmental impact and toxicity profile of CAS No. 2248200-40-8. Studies indicate that while the compound exhibits high stability under normal conditions, it undergoes biodegradation under specific environmental conditions. Regulatory agencies are increasingly emphasizing the need for thorough environmental risk assessments for such compounds to ensure their safe use and disposal.

In conclusion, (S)-configured trifluoropyridine derivatives like CAS No. 2248200-40-8 represent a cutting-edge area of research with vast potential across multiple disciplines. Their unique chemical properties, combined with advancements in synthetic methodologies and application-oriented studies, position them as key players in future innovations. As research continues to uncover new insights into their properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.